Cas no 106452-34-0 (b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)- (9CI))

• Product Name: b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)- (9CI)
• CAS No: 106452-34-0
• MF: C₄₂H₆₈O₁₂
• MW: 764.982134819031
• CID: 159474
• Update Time: 2024-01-25

b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)- (9CI)
• 2H,5H-14a,4a-(Epoxymethano)picene,b-D-glucopyranoside deriv.
• Oleanane, b-D-glucopyranoside deriv.
• Prosaikogenin E 2
• β-D-Glucopyranoside, (3β,16β)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-α-L-mannopyranosyl)-

• Inchi： 1S/C42H68O12/c1-21-28(45)29(46)31(48)34(51-21)54-33-22(19-43)52-35(32(49)30(33)47)53-27-11-12-38(6)23(37(27,4)5)9-13-39(7)24(38)10-14-42-25-17-36(2,3)15-16-41(25,20-50-42)26(44)18-40(39,42)8/h10,14,21-35,43-49H,9,11-13,15-20H2,1-8H3/t21-,22+,23-,24+,25+,26+,27+,28-,29+,30+,31+,32+,33+,34-,35-,38-,39+,40-,41+,42-/m0/s1
• InChI Key： NILODBGKNDNAMN-QQPUOAOCSA-N
• SMILES： O([C@H]1[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3([C@]4(OC[C@]5([C@@]4([H])C[C@@](C)(C)CC5)[C@H](O)C3)C=C1)C)(C)CC2)[H])(C)C)[C@@H]1O[C@H](CO)[C@@H](O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 852.0±65.0 °C(Predicted)
• PSA: 52.54
• pka: 12.79±0.70(Predicted)